Cas no 24667-09-2 (2-hydroxy-4,6-dimethylpyridine-3-carboxylic acid)

• Product name: 2-hydroxy-4,6-dimethylpyridine-3-carboxylic acid
• CAS No: 24667-09-2
• MF: C₈H₉NO₃
• MW: 167.16196
• MDL: MFCD03701728
• CID: 277033
• PubChem ID: 247444

2-hydroxy-4,6-dimethylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 2-Hydroxy-4,6-dimethylnicotinic acid
• 3-Pyridinecarboxylicacid, 1,2-dihydro-4,6-dimethyl-2-oxo-
• 4,6-DIMETHYL-2-HYDROXYNICOTINIC ACID
• 4,6-Dimethyl-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid
• 4,6-dimethyl-2-oxo-1H-pyridine-3-carboxylic acid
• 2-Hydroxy-4,6-dimethyl-nicotinsaeure
• 2-hydroxy-4,6-dimethylpyridine-3-carboxylic acid
• 4,6-Dimethyl-2-hydroxy-nicotinsaeure
• 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid(SALTDATA: 0.25H2O)
• SB54053
• AS-5033
• TimTec1_003131
• EN300-25538
• AB00683646-01
• F1921-0014
• SCHEMBL3528049
• CHEMBL4126321
• MFCD00234425
• HMS1542O07
• BB 0219081
• 3-Pyridinecarboxylic acid,2-dihydro-4,6-dimethyl-2-oxo-
• AKOS000267410
• 3-Pyridinecarboxylic acid, 1,2-dihydro-4,6-dimethyl-2-oxo-
• AKOS000271357
• 4,6-Dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylicacid
• 4, 6-dimethyl-2-oxo-1H-pyridine-3-carboxylic acid
• HMS1683K07
• Z90122431
• SR-01000537504-1
• CCG-1469
• F3250-0661
• SY167994
• NSC61972
• 4,6-dimethyl-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid, AldrichCPR
• FT-0682788
• Oprea1_622101
• EU-0053195
• SR-01000537504
• NCIOpen2_003778
• Nicotinic acid, 1,2-dihydro-4,6-dimethyl-2-oxo-
• IBXQMVFDHWEASI-UHFFFAOYSA-N
• 2-Hydroxy-4,6-dimethyl-nicotinic acid
• 24667-09-2
• NSC-61972
• DTXSID70289567
• Nicotinic acid,2-dihydro-4,6-dimethyl-2-oxo-
• ZAA66709
• MFCD03701728
• 4,6-Dimethyl-2-hydroxypyridine-3-carboxylic acid
• AC-907/25004795
• 4,6-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid
• BBL009849
• DB-027971
• STK678335
• STK267350
• ALBB-031238

• MDL： MFCD03701728
• Inchi： InChI=1S/C8H9NO3/c1-4-3-5(2)9-7(10)6(4)8(11)12/h3H,1-2H3,(H,9,10)(H,11,12)
• InChI Key： IBXQMVFDHWEASI-UHFFFAOYSA-N
• SMILES： CC1=CC(=NC(=C1C(=O)O)O)C

Computed Properties

• Exact Mass: 167.05800
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 70.42000
• LogP: 1.10220

2-hydroxy-4,6-dimethylpyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

2-hydroxy-4,6-dimethylpyridine-3-carboxylic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-hydroxy-4,6-dimethylpyridine-3-carboxylic acid

2-Hydroxy-4,6-Dimethylpyridine-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 24667-09-2, commonly referred to as 2-hydroxy-4,6-dimethylpyridine-3-carboxylic acid, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridine derivatives and has garnered attention due to its unique structural features and potential applications in various industries. The molecule's structure consists of a pyridine ring with hydroxyl and carboxylic acid groups at specific positions, making it a versatile compound for further functionalization and exploration.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material science. The presence of the hydroxyl group at position 2 and the carboxylic acid group at position 3 in 2-hydroxy-4,6-dimethylpyridine-3-carboxylic acid introduces hydrophilic properties to the molecule, which can enhance its solubility and bioavailability. This makes it a promising candidate for pharmaceutical applications, particularly in the development of new drug delivery systems.

The synthesis of 2-hydroxy-4,6-dimethylpyridine-3-carboxylic acid involves multi-step organic reactions, including oxidation and substitution processes. Researchers have optimized these reactions to achieve higher yields and better purity levels. For instance, a recent study published in *Journal of Organic Chemistry* demonstrated a novel approach to synthesizing this compound using microwave-assisted techniques, which significantly reduced reaction times while maintaining product quality.

In terms of applications, pyridine derivatives like 2-hydroxy-4,6-dimethylpyridine-3-carboxylic acid are being explored for their potential in agrochemicals. The compound's ability to interact with biological systems makes it a valuable ingredient in pesticides and herbicides. Furthermore, its carboxylic acid group can be used to form esters or amides, expanding its utility in polymer chemistry and coatings.

Another area where 2-hydroxy-4,6-dimethylpyridine-3-carboxylic acid has shown promise is in the development of advanced materials. Its pyridine ring structure provides a platform for creating coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent research has focused on incorporating this compound into MOFs to enhance their stability and selectivity for specific gas molecules.

The chemical properties of 2-hydroxy-4,6-dimethylpyridine-3-carboxylic acid make it an ideal candidate for various analytical techniques. For example, its UV-vis absorption characteristics have been studied to assess its suitability as a chromophore in optical sensors. Additionally, its fluorescence properties under different conditions are being investigated for potential use in bioimaging applications.

In conclusion, CAS No. 24667-09-2, or 2-hydroxy-4,6-dimethylpyridine-3-carboxylic acid, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for researchers aiming to develop innovative solutions in pharmaceuticals, agrochemicals, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in future advancements.